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Compound of Interest

Compound Name: Flufenacet oxalate

Cat. No.: B164977

A comprehensive review of the herbicidal activity of flufenacet and prosulfocarb on ryegrass
(Lolium spp.), with a focus on experimental data and mechanisms of action.

This guide provides a detailed comparison of the efficacy of two key herbicides, flufenacet and
prosulfocarb, for the control of ryegrass, a significant weed in many agricultural systems. The
information presented is intended for researchers, scientists, and professionals in the field of
drug and herbicide development, offering a concise summary of quantitative data, experimental
methodologies, and the biochemical pathways affected by these compounds.

Data Presentation: Efficacy on Ryegrass

The following tables summarize the quantitative data on the efficacy of flufenacet and
prosulfocarb in reducing the foliar and root biomass of Italian Ryegrass (Lolium multiflorum),
based on greenhouse experiments. The data is adapted from a study by Andreasen et al.
(2020)[1].

Table 1: Foliar Fresh Weight Reduction of Italian Ryegrass (%)
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- Application . )
Herbicide Dose Experiment 1 Experiment 2
Method
) No significant No significant
Flufenacet 0.5x Foliar-only ) ]
reduction reduction
Substrate +
0.5x _ 97.7% 99.2%
Foliar
0.5x Substrate-only 97.7% 97.7%
1.0x Foliar-only 73.3% Not reported
Substrate +
1.0x . >97% 99.4%
Foliar
1.0x Substrate-only >97% 99.3%
Prosulfocarb 0.5x Foliar-only 73.3% Not reported
Substrate +
0.5x ] 97.3% Not reported
Foliar
0.5x Substrate-only 97.7% Not reported
1.0x Foliar-only 61% 95.2%
Substrate +
1.0x _ 97.3% 99.3%
Foliar
1.0x Substrate-only 97.8% 99.0%

Data extracted from Andreasen et al. (2020)[1]. "No significant reduction” indicates that the

treatment did not result in a statistically significant decrease in biomass compared to the

untreated control. "Not reported"” indicates that data for this specific combination was not

provided in the publication.

Table 2: Root Fresh Weight Reduction of Italian Ryegrass (%)
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- Application . )
Herbicide Dose Experiment 1 Experiment 2
Method
) No significant 29.0% (not
Flufenacet 0.5x Foliar-only ) o
reduction significant)
Substrate +
0.5x _ 82.8% 98.2%
Foliar
0.5x Substrate-only 88.8% 92.0%
1.0x Foliar-only 63.1% Not reported
Substrate +
1.0x . 82.8% 98.4%
Foliar
1.0x Substrate-only 88.8% 98.2%
Prosulfocarb 0.5x Foliar-only 63.1% Not reported
Substrate +
0.5x ] 81.8% Not reported
Foliar
0.5x Substrate-only 88.8% Not reported
1.0x Foliar-only Not reported 87.8%
Substrate +
1.0x ) Not reported 98.2%
Foliar
1.0x Substrate-only Not reported 98.0%

Data extracted from Andreasen et al. (2020)[1]. "No significant reduction” indicates that the

treatment did not result in a statistically significant decrease in biomass compared to the

untreated control. "Not reported"” indicates that data for this specific combination was not

provided in the publication.

Experimental Protocols

The data presented above is based on greenhouse experiments designed to evaluate the

efficacy of flufenacet and prosulfocarb on Italian ryegrass. The key aspects of the methodology
are outlined below.
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Plant Material and Growth Conditions:

e Species: Italian Ryegrass (Lolium multiflorum)

o Growth Medium: Pots filled with vermiculite.

o Growth Conditions: Greenhouse environment with controlled temperature and light
conditions.

Herbicide Application:

e Herbicides: Flufenacet and Prosulfocarb.

o Dosages: Arecommended dose (1.0x) and half the recommended dose (0.5x) were used.

o Flufenacet: 250 g ai ha~! (1.0x) and 125 g ai ha™t (0.5x).

o Prosulfocarb: 4200 g ai ha=* (1.0x) and 2100 g ai ha=* (0.5x)[1].

» Application Methods:

o Substrate + Foliar: Herbicide applied to both the foliage and the growth medium.

o Foliar-only: The growth medium was covered with charcoal to prevent herbicide contact
with the substrate.

o Substrate-only: The foliage was covered during herbicide application.

o Application Timing: Herbicides were applied when the ryegrass plants had developed two to
three leaves.

o Application Equipment: A spraying cabin equipped with a two-nozzle sprayer was used to
ensure uniform application.

Data Collection and Analysis:

e Harvest: The fresh weight of the foliage and roots was measured three weeks after herbicide
application.
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 Statistical Analysis: The percentage of biomass reduction was calculated by comparing the
fresh weight of treated plants to that of untreated control plants.

Signaling Pathways and Mechanisms of Action

Both flufenacet and prosulfocarb disrupt lipid synthesis in susceptible plants, but they belong to
different chemical classes and have distinct target sites.

Flufenacet: Flufenacet is an oxyacetamide herbicide that inhibits the synthesis of very-long-
chain fatty acids (VLCFAS)[1]. VLCFAs are crucial components of plant cells, involved in the
formation of cuticular waxes and suberin, which are essential for protecting the plant from
environmental stress and regulating water loss[1]. By inhibiting VLCFA synthesis, flufenacet
disrupts the development of emerging shoots and roots.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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